Cas no 20541-91-7 (1-phenyldiethylenetriamine)

• Product Name: 1-phenyldiethylenetriamine
• CAS No: 20541-91-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 909975
• PubChem ID: 23372285
• Update Time: 2025-04-19

1-phenyldiethylenetriamine Chemical and Physical Properties

Names and Identifiers

• 1-phenyldiethylenetriamine
• N'-(2-anilinoethyl)ethane-1,2-diamine
• 1,2-Ethanediamine, N1-(2-aminoethyl)-N2-phenyl-
• AKOS006273249
• DB-312333
• N~1~-(2-Aminoethyl)-N~2~-phenylethane-1,2-diamine
• DTXSID60633459
• 20541-91-7
• SCHEMBL1937279
• N1-(2-aminoethyl)-N2-phenylethane-1,2-diamine

• Inchi： 1S/C10H17N3/c11-6-7-12-8-9-13-10-4-2-1-3-5-10/h1-5,12-13H,6-9,11H2
• InChI Key： SYFOVVQNROUCCW-UHFFFAOYSA-N
• SMILES： N(CCN)CCNC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.1Ų